Cas no 1251670-79-7 (ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251670-79-7
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5397163
• Update Time: 2025-11-06

ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(butylamino)-1,2-dihydro-8-methyl-2-oxo-3-quinolinecarboxylate
• ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C17H22N2O3/c1-4-6-10-18-15-12-9-7-8-11(3)14(12)19-16(20)13(15)17(21)22-5-2/h7-9H,4-6,10H2,1-3H3,(H2,18,19,20)
• InChI Key： DFVOIUNRNRBVNR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(NCCCC)=C(C(OCC)=O)C1=O

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.6±45.0 °C(Predicted)
• pka: 10.28±0.70(Predicted)

Additional information on ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 1251670-79-7)

The compound ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 1251670-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate, which serves as a key intermediate in the preparation of more complex quinoline derivatives. The compound's structure, featuring a butylamino substituent at the 4-position and a methyl group at the 8-position, has been shown to influence its physicochemical properties and biological activity. Researchers have employed various synthetic routes to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to reduce environmental impact.

In terms of biological activity, ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has demonstrated promising results in preliminary pharmacological screenings. Studies have reported its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of chronic inflammatory diseases. The compound's mechanism of action appears to involve modulation of key signaling pathways, although further detailed studies are required to fully elucidate its molecular targets.

Recent structure-activity relationship (SAR) studies have explored modifications to the parent compound to enhance its pharmacological profile. These investigations have revealed that the butylamino group plays a crucial role in determining the compound's binding affinity to biological targets, while the methyl group at the 8-position influences its metabolic stability. Such findings are guiding the design of next-generation derivatives with improved drug-like properties.

From a drug development perspective, ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate presents both opportunities and challenges. While its promising biological activity makes it an attractive lead compound, researchers must address issues related to its solubility and bioavailability to advance its therapeutic potential. Current research efforts are focusing on formulation strategies to overcome these limitations, including the development of prodrug approaches and novel delivery systems.

In conclusion, ethyl 4-(butylamino)-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 1251670-79-7) represents a valuable scaffold in medicinal chemistry with diverse potential applications. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential, positioning this compound as an important subject of study in the field of chemical biology and drug discovery. Future studies should focus on further elucidating its mechanism of action and optimizing its pharmacological properties for potential clinical applications.